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Compound of Interest

Compound Name: Eflornithine

Cat. No.: B1671129 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides detailed procedural

guidance for the safe use of Eflornithine in a laboratory setting, encompassing personal

protective equipment (PPE), operational plans, and disposal protocols.

Quantitative Safety Data
While specific Occupational Exposure Limits (OELs) for Eflornithine have not been

established, it is crucial to handle this compound with care, adhering to the principle of keeping

exposure As Low As Reasonably Achievable (ALARA). The following table summarizes key

safety information.
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Parameter Value/Recommendation Source

Occupational Exposure Limits

(OELs)

No specific exposure limits

have been established.
[1][2][3][4]

Physical State Solid, Powder. [1]

Melting Point
181 - 184 °C (357.8 - 363.2

°F).

Solubility Soluble in water.

Storage Temperature

Store in a cool, dry, well-

ventilated place in a tightly

closed container.

Operational Plan for Safe Handling
A systematic approach to handling Eflornithine from receipt to disposal is critical to minimize

exposure and ensure a safe laboratory environment.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Personal Protective Equipment (PPE): Wear appropriate gloves when handling the incoming

package.

Storage: Store the container in a cool, dry, well-ventilated area, away from incompatible

materials. Keep the container tightly closed.

Engineering Controls
Ventilation: Handle Eflornithine in a well-ventilated area. For operations that may generate

dust, such as weighing or reconstituting, use a chemical fume hood or a ventilated

enclosure.

Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible.
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Eflornithine:

Eye Protection: Wear tightly fitting safety goggles with side-shields.

Hand Protection: Wear chemical-impermeable gloves. Inspect gloves for any tears or

punctures before use.

Body Protection: A lab coat or impervious clothing should be worn to prevent skin contact.

Respiratory Protection: If handling large quantities or if there is a risk of aerosol or dust

formation and engineering controls are not sufficient, a suitable respirator should be used.

Handling and Experimental Procedures
Avoid Dust Formation: Handle the solid compound carefully to avoid generating dust.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling.

Spill Management: In case of a spill, evacuate the area. Wear appropriate PPE, including

respiratory protection, before attempting to clean up. Use an absorbent material to contain

the spill, and collect the material into a suitable container for disposal.

Disposal Plan
Proper disposal of Eflornithine and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Characterization
Hazardous Waste: Eflornithine waste should be considered hazardous waste.

Waste Collection and Storage
Containers: Collect waste Eflornithine and any contaminated materials (e.g., gloves,

absorbent pads) in a clearly labeled, sealed, and appropriate hazardous waste container.
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Storage: Store waste containers in a designated and secure satellite accumulation area until

they are collected for disposal.

Disposal Method
Professional Disposal: Arrange for the disposal of Eflornithine waste through a licensed

hazardous waste disposal company.

Do Not: Do not dispose of Eflornithine down the drain or in the regular trash.

Empty Containers: Empty containers may retain product residue and should be disposed of

as hazardous waste.

Visual Workflow for Safe Handling of Eflornithine
The following diagram illustrates the key steps and decision points for the safe handling of

Eflornithine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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